Cas no 89180-95-0 (5-chloro-3-propyl-1,2,4-Thiadiazole)

• Product Name: 5-chloro-3-propyl-1,2,4-Thiadiazole
• CAS No: 89180-95-0
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• MDL: MFCD14707312
• CID: 2107739
• PubChem ID: 14763518
• Update Time: 2025-07-18

5-chloro-3-propyl-1,2,4-Thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-propyl-1,2,4-Thiadiazole
• DA-20397
• G40848
• MFCD14707312
• 89180-95-0
• SCHEMBL4442483
• AKOS014320562
• PDA18095
• EN300-87247

• MDL： MFCD14707312
• Inchi： 1S/C5H7ClN2S/c1-2-3-4-7-5(6)9-8-4/h2-3H2,1H3
• InChI Key： NGNBDHJCQHROEK-UHFFFAOYSA-N
• SMILES： ClC1=NC(CCC)=NS1

Computed Properties

• Exact Mass: 162.0018471Da
• Monoisotopic Mass: 162.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-chloro-3-propyl-1,2,4-Thiadiazole

Comprehensive Overview of 5-Chloro-3-propyl-1,2,4-Thiadiazole (CAS No. 89180-95-0): Properties, Applications, and Industry Insights

5-Chloro-3-propyl-1,2,4-Thiadiazole (CAS No. 89180-95-0) is a specialized heterocyclic compound featuring a thiadiazole core structure substituted with chlorine and propyl groups. This unique molecular configuration grants it distinct chemical properties, making it valuable in agrochemical, pharmaceutical, and material science research. As interest in sustainable crop protection and novel bioactive molecules grows, this compound has garnered attention for its potential role in developing next-generation solutions.

The thiadiazole ring system is renowned for its versatility, often serving as a scaffold in medicinal chemistry due to its electron-rich nature and ability to participate in hydrogen bonding. The presence of the chloro and propyl substituents further modulates its reactivity, enabling applications in pesticide intermediates and functional material synthesis. Recent studies highlight its utility in creating low-toxicity agrochemicals, aligning with global trends toward environmentally friendly farming practices.

From a synthetic perspective, 89180-95-0 exemplifies modern advances in heterocyclic chemistry. Researchers frequently explore its use in cross-coupling reactions or as a precursor for bioconjugates. Its stability under physiological conditions also makes it a candidate for drug discovery platforms, particularly in targeting enzyme inhibition pathways. Industry reports suggest growing demand for such fine chemicals in API (Active Pharmaceutical Ingredient) development.

Environmental and regulatory considerations are paramount when discussing 5-Chloro-3-propyl-1,2,4-Thiadiazole. While not classified as hazardous under major chemical inventories, its handling requires adherence to green chemistry principles—a topic dominating forums like the American Chemical Society discussions. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity, addressing quality concerns raised by contract manufacturing organizations (CMOs).

Market analysts note increasing patent filings involving thiadiazole derivatives, reflecting innovation in crop enhancement technologies. As precision agriculture gains traction, compounds like 89180-95-0 may contribute to targeted pest management systems. Concurrently, academic investigations explore its photophysical properties for potential use in organic electronics—a field experiencing rapid growth due to renewable energy initiatives.

For laboratories and industrial users, sourcing high-purity 5-Chloro-3-propyl-1,2,4-Thiadiazole remains critical. Suppliers emphasize cGMP compliance and batch-to-batch consistency, responding to queries frequently searched in chemical procurement databases. Storage recommendations typically include inert atmospheres and controlled temperatures to preserve stability—a detail often highlighted in technical datasheets and safety assessments.

Emerging applications in biocatalysis and nanomaterial functionalization further expand the compound’s relevance. Recent publications describe its role in creating self-assembling monolayers (SAMs) for sensor development, tapping into the booming IoT-enabled devices market. Such interdisciplinary uses underscore why CAS 89180-95-0 appears in both academic curricula and industrial R&D pipelines.

In conclusion, 5-Chloro-3-propyl-1,2,4-Thiadiazole represents a compelling case study in functionalized heterocycles. Its dual applicability in life sciences and advanced materials positions it at the intersection of multiple technological revolutions. As research continues to unlock its potential, this compound will likely remain a subject of keen scientific and commercial interest.